Cas no 497934-64-2 (1-Pentanone, 1-(2-hydroxy-5-iodophenyl)-)

• Product Name: 1-Pentanone, 1-(2-hydroxy-5-iodophenyl)-
• CAS No: 497934-64-2
• MF: C₁₁H₁₃IO₂
• MW: 304.124195814133
• CID: 1551491
• Update Time: 2024-08-24

1-Pentanone, 1-(2-hydroxy-5-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(2-hydroxy-5-iodophenyl)-

• Inchi： 1S/C11H13IO2/c1-2-3-4-10(13)9-7-8(12)5-6-11(9)14/h5-7,14H,2-4H2,1H3
• InChI Key： QSBAPMPFIYNSDD-UHFFFAOYSA-N
• SMILES： C(C1=CC(I)=CC=C1O)(=O)CCCC

Computed Properties

• Exact Mass: 303.99559

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• Boiling Point: 354.0±32.0 °C(Predicted)
• PSA: 37.3
• pka: 7.37±0.43(Predicted)